Cas no 604002-98-4 (Pentanedioic acid, 2-[[hydroxy(phenylmethoxy)phosphinyl]methyl]-)

• Product Name: Pentanedioic acid, 2-[[hydroxy(phenylmethoxy)phosphinyl]methyl]-
• CAS No: 604002-98-4
• MF: C₁₃H₁₇O₇P
• MW: 316.243645429611
• CID: 1620300
• Update Time: 2024-09-11

Pentanedioic acid, 2-[[hydroxy(phenylmethoxy)phosphinyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 2-[[hydroxy(phenylmethoxy)phosphinyl]methyl]-

• Inchi： 1S/C13H17O7P/c14-12(15)7-6-11(13(16)17)9-21(18,19)20-8-10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H,14,15)(H,16,17)(H,18,19)
• InChI Key： JGRMTHDUZLFHMF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(CP(O)(OCC1=CC=CC=C1)=O)CCC(O)=O

Computed Properties

• Exact Mass: 316.07121

Experimental Properties

• Density: 1.421±0.06 g/cm3(Predicted)
• Boiling Point: 547.9±60.0 °C(Predicted)
• PSA: 121.13
• pka: 2.36±0.10(Predicted)